1-(2-furyl)ethanone O-(4-butoxybenzoyl)oxime

• IUPAC Name: [(E)-1-(furan-2-yl)ethylideneamino] 4-butoxybenzoate
• InChI: InChI=1S/C17H19NO4/c1-3-4-11-20-15-9-7-14(8-10-15)17(19)22-18-13(2)16-6-5-12-21-16/h5-10,12H,3-4,11H2,1-2H3/b18-13+
• InChI Key: YTFYRGHWUFXKDC-QGOAFFKASA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)ON=C(C)C2=CC=CO2
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C(=O)O/N=C(\C)/C2=CC=CO2
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

1-(2-furyl)ethanone O-(4-butoxybenzoyl)oxime, commonly known as FEBBO, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. FEBBO is a versatile compound that has been the subject of extensive research in recent years, with scientists exploring its synthesis methods, mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of FEBBO is not yet fully understood, but it is believed to act as a nucleophile that can react with various electrophilic compounds. FEBBO has been found to react with various carbonyl compounds, including aldehydes and ketones, resulting in the formation of oximes.
Biochemical and Physiological Effects:
FEBBO has been found to have various biochemical and physiological effects. It has been shown to have antioxidant properties, which can help protect cells from oxidative stress. FEBBO has also been found to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

FEBBO has several advantages as a reagent in lab experiments. It is relatively easy to synthesize and is readily available. FEBBO is also stable under a wide range of conditions, making it a versatile reagent for various chemical reactions. However, FEBBO is not without its limitations. It can be difficult to purify, and its reactivity can be affected by the presence of other compounds.

Future Directions

There are several future directions for research on FEBBO. One potential area of research is the development of new synthesis methods for FEBBO that are more efficient and cost-effective. Another area of research is the exploration of FEBBO's potential applications in drug development, particularly in the development of new anti-inflammatory and antioxidant drugs. Additionally, more research is needed to fully understand the mechanism of action of FEBBO and its potential interactions with other compounds.

Synthesis Methods

FEBBO can be synthesized through a multi-step process involving the reaction of 2-furylketone with butyl 4-hydroxybenzoate, followed by the addition of hydroxylamine hydrochloride and sodium acetate. The resulting compound is then purified through column chromatography to obtain pure FEBBO.

Scientific Research Applications

FEBBO has been extensively studied for its potential applications in various scientific fields. In particular, it has been found to have promising applications in the field of organic chemistry, where it can be used as a reagent for the synthesis of various organic compounds. FEBBO has also been studied for its potential use in the development of new drugs and pharmaceuticals.